Cas no 1306760-86-0 (R-Ozanimod)

• Product Name: R-Ozanimod
• CAS No: 1306760-86-0
• MF: C₂₃H₂₄N₄O₃
• MW: 404.46
• CID: 4668735
• Update Time: 2025-10-31

R-Ozanimod Chemical and Physical Properties

Names and Identifiers

• R-Ozanimod

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),

Additional information on R-Ozanimod

R-Ozanimod: A Comprehensive Overview

R-Ozanimod, also known by its CAS number 1306760-86-0, is a novel compound that has garnered significant attention in the field of pharmacology and drug development. This compound, which belongs to the class of sphingosine 1-phosphate (S1P) receptor modulators, has shown promising results in preclinical studies and early-stage clinical trials. Its unique mechanism of action and potential therapeutic applications make it a subject of intense research interest.

The development of R-Ozanimod was driven by the need for more effective treatments for various inflammatory and autoimmune diseases. S1P receptors play a critical role in immune regulation, and modulating these receptors has been shown to suppress excessive immune responses that contribute to diseases such as multiple sclerosis (MS), rheumatoid arthritis (RA), and inflammatory bowel disease (IBD). R-Ozanimod specifically targets S1P receptors, particularly the S1P₁ receptor, to modulate immune cell trafficking and reduce inflammation.

Recent studies have highlighted the potential of R-Ozanimod in treating MS, a chronic inflammatory disease affecting the central nervous system. In a phase II clinical trial, R-Ozanimod demonstrated significant efficacy in reducing relapse rates and slowing disease progression in patients with relapsing-remitting MS (RRMS). The compound's ability to inhibit the migration of lymphocytes into the central nervous system was found to be superior to existing therapies, making it a strong candidate for further development.

One of the key advantages of R-Ozanimod is its favorable safety profile. Unlike some other S1P receptor modulators, which are associated with side effects such as bradycardia and infections, R-Ozanimod has shown a lower incidence of adverse events in early trials. This is attributed to its selective targeting of S1P receptors and minimal off-target effects. The compound's safety profile makes it an attractive option for long-term use in chronic diseases.

Another area of interest for R-Ozanimod is its potential application in oncology. Emerging research suggests that S1P receptors play a role in tumor growth and metastasis by regulating the migration and survival of cancer cells. Preclinical studies have shown that R-Ozanimod can inhibit the migration of cancer cells and reduce tumor metastasis in animal models. These findings open up new avenues for exploring R-Ozanimod as a therapeutic agent in cancer treatment.

The pharmacokinetics of R-Ozanimod have also been extensively studied. The compound exhibits good bioavailability and is metabolized through cytochrome P450 enzymes, with no significant drug-drug interactions reported so far. Its half-life allows for once-daily dosing, enhancing patient compliance. These pharmacokinetic properties make R-Ozanimod suitable for both oral and parenteral administration.

In terms of regulatory progress, R-Ozanimod has successfully completed phase II trials and is currently in phase III development for MS. Regulatory agencies have expressed interest in its potential as a new treatment option for patients with limited therapeutic choices. If approved, R-Ozanimod could significantly impact the treatment landscape for MS and other inflammatory diseases.

Looking ahead, researchers are exploring additional indications for R-Ozanimod beyond its current focus on MS. Ongoing studies are investigating its efficacy in treating RA, IBD, and other autoimmune conditions. The compound's versatility as an S1P receptor modulator makes it a promising candidate for addressing a wide range of inflammatory disorders.

In conclusion, R-Ozanimod (CAS No. 1306760-86-0) represents a significant advancement in the field of immunomodulatory therapies. Its unique mechanism of action, favorable safety profile, and broad therapeutic potential position it as a leading candidate for treating various inflammatory and autoimmune diseases. As clinical development progresses, R-Ozanimod holds the promise of improving outcomes for patients worldwide.